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Compound of Interest

Compound Name: mhy1485

Cat. No.: B1684595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of MHY1485, a potent, cell-permeable mTOR activator. Given the absence of a specific, official

Safety Data Sheet (SDS) detailing disposal procedures, this guide synthesizes available data

and general laboratory best practices to ensure the safety of laboratory personnel and

minimize environmental impact. It is imperative to note that while one supplier suggests

MHY1485 is not classified as a hazardous substance under European Union regulations

(REACH), the toxicological and ecological properties of this compound have not been fully

elucidated. Therefore, a cautious approach, treating MHY1485 as a potentially hazardous

research chemical, is strongly recommended.

Key Safety and Handling Precautions
All handling of MHY1485, both in solid and solution form, should be conducted in a well-

ventilated chemical fume hood. Standard personal protective equipment (PPE), including a lab

coat, safety glasses with side shields, and chemical-resistant gloves, must be worn at all times.

Quantitative Data Summary
The following table summarizes the key quantitative data for MHY1485, compiled from various

suppliers.
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Property Value

Molecular Formula C₁₇H₂₁N₇O₄

Molecular Weight 387.39 g/mol

Purity ≥95% to >98% (HPLC)[1][2]

Appearance Pale yellow solid or crystalline solid[2]

Solubility
DMSO: 0.5 mg/mL to 12.5 mg/mL[2], DMF: 5

mg/mL[2]

Storage (Solid)

Lyophilized powder can be stored at room

temperature (desiccated) for up to 24 months or

at 2-8°C.[3] For long-term storage, -20°C is

recommended.[4]

Storage (Solution)

Stock solutions in DMSO can be stored at -20°C

for up to 3 months or at -80°C for up to 1 year.

[3][5] It is advised to aliquot solutions to avoid

repeated freeze-thaw cycles.[3]

Experimental Protocols: Solution Preparation
The proper preparation of MHY1485 solutions is critical for experimental accuracy and safety.

The following are typical protocols mentioned in research and supplier literature.

Preparation of a 15 mM Stock Solution in DMSO:

Weigh 5 mg of MHY1485 lyophilized powder.

In a chemical fume hood, add 0.86 mL of dimethyl sulfoxide (DMSO) to the powder.[3]

Vortex or sonicate gently until the solid is completely dissolved.

Store the stock solution in aliquots at -20°C or -80°C.

General Solubility Guidelines:
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For a 10 mg/mL stock solution in DMSO, gentle warming in a 50°C water bath and

ultrasonication may be required. It is important to use fresh, anhydrous DMSO as moisture

can reduce solubility.[5]

For in vivo experiments, a formulation may involve dissolving the compound in a vehicle

such as a mixture of PEG300, Tween80, and ddH₂O, after initial solubilization in DMSO.[5]

MHY1485 Signaling Pathway

MHY1485 mTORC1
Activates

AutophagyInhibits

Cell Growth &
Proliferation

Promotes

Autophagosome-Lysosome
Fusion

Click to download full resolution via product page

Caption: MHY1485 activates the mTORC1 signaling pathway, leading to the inhibition of

autophagy.

Procedural Workflow for Disposal
The following diagram outlines a conservative, step-by-step approach to the disposal of

MHY1485 waste. This workflow is based on general best practices for research chemicals

where specific disposal instructions are unavailable.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.selleckchem.com/products/mhy1485.html
https://www.selleckchem.com/products/mhy1485.html
https://www.benchchem.com/product/b1684595?utm_src=pdf-body
https://www.benchchem.com/product/b1684595?utm_src=pdf-body-img
https://www.benchchem.com/product/b1684595?utm_src=pdf-body
https://www.benchchem.com/product/b1684595?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: MHY1485 Waste Generated

1. Wear Appropriate PPE
(Lab coat, gloves, safety glasses)

2. Segregate Waste Streams

Solid Waste
(Contaminated vials, tips, etc.)

Liquid Waste
(Unused solutions, rinsate)

3a. Place in a designated,
sealed, and labeled solid

hazardous waste container.

3b. Collect in a compatible,
sealed, and labeled liquid

hazardous waste container.

4. Label Container Clearly:
'Hazardous Waste - MHY1485'
 and list solvent if applicable.

5. Store in a designated satellite
accumulation area away from

incompatible materials.

6. Contact Institutional EHS
for pickup and final disposal.

End: Waste Disposed by EHS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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